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Current Research Status of Cannabidiorcol

The table below summarizes the available information on Cannabidiorcol and contrasts it with the more

established research on other cannabinoids.

Aspect Cannabidiorcol (CBD-C1)
Well-Studied Cannabinoids (e.g., CBD,
CBG)

Research
Scope

Limited to early, preclinical studies;
"significantly understudied" [1].

Extensive; numerous human clinical trials,
systematic reviews, and meta-analyses

exist [2] [3] [4].

Reported
Bioactivities

Primarily antifungal potential from in-

silico (computer modeling) studies [1].

Broad: analgesia [3] [4], anti-inflammatory

[2], neuroprotection [2], anti-cancer
properties [2] [5], and antibiotic

enhancement [5].

Mechanism of
Action

Proposed to bind fungal cell

membranes and destabilize cell walls
[1]. Molecular targets in humans are

unknown.

Multiple well-documented targets (e.g., 5-

HT1A, TRPV1 receptors, Nav1.8 sodium
channel) [6] [4].
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Aspect Cannabidiorcol (CBD-C1)
Well-Studied Cannabinoids (e.g., CBD,
CBG)

Therapeutic
Index Data

No experimental data available. Quantitative data available from clinical

trials (e.g., effective doses, safety
margins) [3] [7].

Key Evidence Molecular docking simulations against
fungal proteins [1].

Randomized controlled trials (RCTs),
observational studies, and in vivo models

[2] [3].

Known Experimental Data and Protocols

The most detailed information on Cannabidiorcol comes from a single 2025 computational study that

screened it for potential antifungal activity [1]. The methodology and findings are summarized below.

Experimental Aim: To identify potential antifungal agents from Cannabis sativa-derived compounds
by screening them against eight specific fungal protein targets critical for fungal survival and

pathogenicity [1].
Methodology: The researchers used molecular docking and molecular dynamics (MD)
simulations. This is a computational approach that predicts how strongly a small molecule (like a
cannabinoid) will bind to a protein target. The binding affinity is measured in kcal/mol, where a more

negative value indicates a stronger and more favorable binding [1].
Key Findings for Cannabidiorcol: The study reported that Cannabidiorcol, along with other

cannabinoids and stilbenoids, was screened. However, the specific binding affinity values for
Cannabidiorcol with each protein target were not highlighted in the available summary. The ligands

with the highest binding affinities in the study were Cannabistilbene I and others, suggesting that
Cannabidiorcol's performance was likely moderate or less notable in this specific screening context

[1].

The following diagram illustrates the workflow of this computational study:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK618045/
https://www.thebotanicalgarden.co.uk/2025/10/17/cbd-for-pain-relief-2025/?srsltid=AfmBOoqhexoIper5KB7k6blT9QxghAPNy0ocS0F6P_JQETrh-7jBDjLQ
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://themarijuanaherald.com/2025/05/a-breakdown-of-over-80-cannabis-related-studies-published-in-2025/
https://www.ncbi.nlm.nih.gov/books/NBK618045/
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://www.smolecule.com/products/s005293?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Identify Fungal
Protein Targets

Select Cannabis-Derived
Compounds

Molecular Docking
(Predict Binding)

Molecular Dynamics
(Simulate Interaction)

ADMET Analysis
(Pharmacokinetics)

Identify High-Affinity
Candidates

Conclusion: Candidates for
Experimental Validation

Click to download full resolution via product page

Research Directions and Conclusions

The extreme scarcity of data on Cannabidiorcol means that a definitive therapeutic index comparison

cannot be made. Your guide would need to explicitly state that this compound is in the earliest stages of

investigation.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s005293?utm_src=pdf-body-img
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Focus on Established Cannabinoids: For a meaningful comparative guide, it would be more

feasible to focus on cannabinoids with robust research pipelines, such as CBD, CBG, or THCV, for
which comparative data on efficacy, dosing, and safety is emerging [2] [4] [5].

Next Steps for Cannabidiorcol: Future research must first establish a baseline through in vitro
(cell-based) and in vivo (animal) studies to confirm the antifungal activity suggested by computational

models and to explore other potential therapeutic areas. These studies are prerequisites to any
determination of its therapeutic index.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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